Cas no 1805150-81-5 (2-Bromo-3-mercapto-5-nitropyridine)

• Product Name: 2-Bromo-3-mercapto-5-nitropyridine
• CAS No: 1805150-81-5
• MF: C₅H₃BrN₂O₂S
• MW: 235.058518648148
• CID: 4901293
• Update Time: 2025-09-28

2-Bromo-3-mercapto-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-mercapto-5-nitropyridine

• Inchi： 1S/C5H3BrN2O2S/c6-5-4(11)1-3(2-7-5)8(9)10/h1-2,11H
• InChI Key： CDSLLLONMFGPRQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)[N+](=O)[O-])S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.9
• Topological Polar Surface Area: 59.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Bromo-3-mercapto-5-nitropyridine

Introduction to 2-Bromo-3-mercapto-5-nitropyridine (CAS No. 1805150-81-5)

2-Bromo-3-mercapto-5-nitropyridine (CAS No. 1805150-81-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 2-Bromo-3-mercapto-5-nitropyridine consists of a pyridine ring substituted with a bromo group at the 2-position, a mercapto group at the 3-position, and a nitro group at the 5-position. These functional groups confer specific chemical properties that make the compound highly reactive and suitable for a wide range of chemical transformations. The bromo group, for instance, can be readily substituted in nucleophilic substitution reactions, while the mercapto group can participate in various sulfur-based reactions. The nitro group, on the other hand, imparts electron-withdrawing properties and can be reduced to an amino group under appropriate conditions.

In recent years, 2-Bromo-3-mercapto-5-nitropyridine has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of bioactive molecules. For example, a study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-3-mercapto-5-nitropyridine in the synthesis of novel antifungal agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent antifungal activity against a range of clinically relevant pathogens, including Candida albicans and Aspergillus fumigatus.

Beyond antifungal applications, 2-Bromo-3-mercapto-5-nitropyridine has also shown promise in the development of anticancer drugs. A recent study published in the European Journal of Medicinal Chemistry reported the synthesis and biological evaluation of pyridine-based derivatives using 2-Bromo-3-mercapto-5-nitropyridine as a key intermediate. The synthesized compounds were tested for their cytotoxic activity against various cancer cell lines, and several derivatives exhibited significant antiproliferative effects. The researchers attributed these effects to the ability of the compounds to induce apoptosis and inhibit cell cycle progression.

The versatility of 2-Bromo-3-mercapto-5-nitropyridine extends beyond its direct use as a therapeutic agent. It is also an important intermediate in the synthesis of other bioactive molecules. For instance, a study published in Organic Letters described a novel synthetic route to thienopyridines using 2-Bromo-3-mercapto-5-nitropyridine. Thienopyridines are known for their diverse biological activities, including antiplatelet aggregation and antiviral properties. The researchers demonstrated that this synthetic route provided high yields and excellent regioselectivity, making it an attractive method for large-scale production.

In addition to its applications in medicinal chemistry, 2-Bromo-3-mercapto-5-nitropyridine has been explored for its potential use in materials science. A study published in Advanced Materials reported the synthesis of metalorganic frameworks (MOFs) using this compound as a ligand. The resulting MOFs exhibited high porosity and surface area, making them suitable for gas storage and separation applications. The researchers also investigated the catalytic properties of these MOFs and found that they were effective catalysts for various organic transformations.

The physical and chemical properties of 2-Bromo-3-mercapto-5-nitropyridine have been well-characterized through various analytical techniques. High-resolution mass spectrometry (HRMS) confirmed its molecular formula (C₆H₄N₂O₂SBr), while nuclear magnetic resonance (NMR) spectroscopy provided detailed information about its structural features. Infrared (IR) spectroscopy revealed characteristic absorption bands corresponding to the functional groups present in the molecule.

The synthesis of 2-Bromo-3-mercapto-5-nitropyridine typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of 3-aminothiophenol followed by nitration to form the desired product. Alternative synthetic methods have also been reported, including those that utilize microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times.

In conclusion, 2-Bromo-3-mercapto-5-nitropyridine (CAS No. 1805150-81-5) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new applications and properties, it is clear that this compound will remain an important focus in scientific investigations for years to come.